Cas no 1355179-82-6 (2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1355179-82-6
• MF: C₁₈H₂₂N₂S
• MW: 298.445683002472
• CID: 5060181
• Update Time: 2025-10-29

2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(5-(tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline
• 2-(5-tert-Butylsulfanyl-pyridin-2-yl)-1,2,3,4-tetrahydro-isoquinoline
• 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C18H22N2S/c1-18(2,3)21-16-8-9-17(19-12-16)20-11-10-14-6-4-5-7-15(14)13-20/h4-9,12H,10-11,13H2,1-3H3
• InChI Key： MISAKMXDZHILHY-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)N1CC2C=CC=CC=2CC1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: 4.3
• Topological Polar Surface Area: 41.4

Additional information on 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1355179-82-6)

2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline, a compound with the CAS number 1355179-82-6, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline is C₁₉H₂₄N₂S. The presence of the tert-butylthio group and the pyridine ring in its structure imparts specific chemical and biological properties that make it an interesting target for drug discovery. The tert-butylthio group is known for its ability to enhance lipophilicity and metabolic stability, while the pyridine ring contributes to the compound's overall electronic structure and reactivity.

The synthesis of 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline has been reported in several studies. One common approach involves the reaction of 5-(tert-butylthio)pyridine with an appropriate tetrahydroisoquinoline precursor. This can be achieved through a variety of methods, including palladium-catalyzed coupling reactions and nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In terms of biological activity, 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production and immune cell activation.

The pharmacokinetic properties of 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline have also been investigated. Preclinical studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in treating certain diseases. These findings have paved the way for further clinical development and potential approval as a therapeutic agent.

In addition to its therapeutic applications, 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline has also been studied for its use as a tool compound in basic research. Its unique chemical structure makes it a valuable probe for investigating biological processes at the molecular level. Researchers have utilized this compound to gain insights into signaling pathways and protein interactions that are relevant to various diseases.

The future prospects for 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Advances in computational methods and high-throughput screening technologies are expected to accelerate the discovery of improved analogs with enhanced therapeutic profiles.

In conclusion, 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1355179-82-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this molecule's properties and applications, 2-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline is poised to play an important role in addressing unmet medical needs.